4-[1,3]Dioxolan-2-yl-2-nitro-phenol

• Molecular Formula: C9H9NO5
• Molecular Weight: 211.17 g/mol
• IUPAC Name: 4-(1,3-dioxolan-2-yl)-2-nitrophenol
• InChI: InChI=1S/C9H9NO5/c11-8-2-1-6(5-7(8)10(12)13)9-14-3-4-15-9/h1-2,5,9,11H,3-4H2
• InChI Key: LTVKPTOTXRMZTO-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC(=C(C=C2)O)[N+](=O)[O-]

Description

4-[1,3]Dioxolan-2-yl-2-nitro-phenol is a useful research compound. Its molecular formula is C9H9NO5 and its molecular weight is 211.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

25 g of 4-hydroxy-3-nitrobenzaldehyde is mixed in toluene with 1.1 equivalents of ethylene glycol and 370 mg of paratoluenesulfonic acid. It is boiled for 4 hours in a water separator. The mixture is poured onto sodium bicarbonate solution, extracted with ethyl acetate, the organic phase is washed with brine, dried with magnesium sulfate and concentrated by evaporation. 23.6 g of crude product, which is suitable for further reactions, results.

Synthesis routes and methods II

Procedure details

A solution of 4-hydroxy-3-nitrobenzaldehyde (known compound, 20.6 g, 124 mmol), benzene (150 ml), ethylene glycol (10.3 ml, 185 mmol) and p-toluenesulfonic acid hydrate (catalytic amount) was refluxed overnight removing the resulting water by azeotropic distillation with benzene.